Cas no 16778-76-0 (1,3-dimethyl-1H-1,2,4-triazole)

• Product Name: 1,3-dimethyl-1H-1,2,4-triazole
• CAS No: 16778-76-0
• MF: C₄H₇N₃
• MW: 97.1184799671173
• CID: 225482
• PubChem ID: 307977
• Update Time: 2025-09-19

1,3-dimethyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,1,3-dimethyl-
• 1,3-Dimethyl-1,2,4-triazol
• 1,3-dimethyl-1H-[1,2,4]triazole
• 1,3-dimethyl-1H-1,2,4-triazole
• 1,3-dimethyl-s-triazol
• 1,3-Dimethyl-triazol
• AC1L7BX8
• NSC207094
• SureCN125203
• NSC-207094
• DTXSID80308672
• 1,3-dimethyl-1,2,4-triazole
• EN300-106779
• 16778-76-0

• Inchi： 1S/C4H7N3/c1-4-5-3-7(2)6-4/h3H,1-2H3
• InChI Key： ONIFNICATWBCHW-UHFFFAOYSA-N
• SMILES： N1(C)C=NC(C)=N1

Computed Properties

• Exact Mass: 97.06411
• Monoisotopic Mass: 97.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 205.9°C at 760 mmHg
• Flash Point: 78.3°C
• Refractive Index: 1.564
• PSA: 30.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles